Cas no 2648932-84-5 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• CAS No: 2648932-84-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6399757
• PubChem ID: 165807128
• Update Time: 2025-08-02

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• 2648932-84-5
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methylbutanoic acid
• EN300-1514958

• Inchi： 1S/C26H32N2O5/c1-4-9-17(14-23(29)28-24(16(2)3)25(30)31)27-26(32)33-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22,24H,4,9,14-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,24-/m0/s1
• InChI Key： UUYAQKCNAABPFW-UCSBTNPJSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid

Comprehensive Overview of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid (CAS No. 2648932-84-5)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid (CAS No. 2648932-84-5) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and manufacturers increasingly seek this compound due to its role in developing therapeutic peptides and drug delivery systems, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions in peptide chemistry revolves around the stability and reactivity of Fmoc-protected amino acids. The (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid addresses this concern by offering high chemical purity and compatibility with automated synthesis platforms. Its CAS No. 2648932-84-5 is frequently referenced in patents and publications related to peptide-based drug discovery, highlighting its significance in modern biopharmaceutical innovation.

In the context of AI-driven drug design, this compound has gained attention for its potential in machine learning-assisted molecular modeling. Researchers often inquire about its solubility profiles and coupling efficiency in N-terminal modifications, which are critical for optimizing peptide therapeutics. The Fmoc group in its structure ensures selective deprotection under mild conditions, a feature highly valued in green chemistry applications.

Another trending topic is the use of CAS No. 2648932-84-5 in antibody-drug conjugates (ADCs). The compound’s hexanamido linker provides flexibility for site-specific bioconjugation, a technique pivotal in cancer immunotherapy. Its 3-methylbutanoic acid moiety further enhances metabolic stability, making it a preferred choice for prodrug development. These attributes align with the surge in searches for next-generation biotherapeutics and personalized medicine solutions.

From a synthetic chemistry perspective, the compound’s stereochemical purity (2S configuration) ensures reproducibility in chiral synthesis, addressing a common challenge in peptide manufacturing. Laboratories frequently explore its HPLC purification protocols and mass spectrometry characterization, as evidenced by the rising queries on analytical method development for complex peptides.

In summary, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid (CAS No. 2648932-84-5) stands at the intersection of cutting-edge research and industrial applications. Its versatility in peptide engineering, coupled with its relevance to hot topics like ADC optimization and AI-aided drug discovery, solidifies its position as a cornerstone in modern medicinal chemistry.